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Compound of Interest

Compound Name: 2-Benzylidenecyclopentanone

Cat. No.: B176167

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
benzylidenecyclopentanone as a key intermediate in the synthesis of a variety of organic
molecules, with a particular focus on compounds with potential therapeutic applications.
Detailed experimental protocols for the synthesis of the parent compound and its derivatives,
along with quantitative data on their biological activities, are presented to facilitate research
and development in this area.

Introduction

2-Benzylidenecyclopentanone, a classic example of an a,pB-unsaturated ketone, is a valuable
and versatile building block in organic synthesis. Its conjugated system, comprising a carbonyl
group and a carbon-carbon double bond, provides multiple reactive sites for a wide range of
chemical transformations. This reactivity makes it an ideal precursor for the synthesis of more
complex molecules, including pharmaceuticals, agrochemicals, and materials for various
applications.[1] The synthesis of 2-benzylidenecyclopentanone is typically achieved through
a base-catalyzed aldol condensation, specifically a Claisen-Schmidt condensation, between
cyclopentanone and benzaldehyde.[1]

Derivatives of 2-benzylidenecyclopentanone have garnered significant attention due to their
diverse biological activities, which include anti-inflammatory, anticancer, antimicrobial, and
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antioxidant properties.[1][2][3] This has made them attractive scaffolds for the development of
new therapeutic agents. These notes will detail the synthesis of 2-
benzylidenecyclopentanone and its conversion into various derivatives, supported by
guantitative biological data and detailed experimental protocols.

Synthesis of 2-Benzylidenecyclopentanone and
Derivatives

The primary method for synthesizing 2-benzylidenecyclopentanone and its substituted
analogs is the Claisen-Schmidt condensation. This reaction involves the base-catalyzed
reaction of a ketone (cyclopentanone) with an aromatic aldehyde (benzaldehyde or its
derivatives) that lacks a-hydrogens.

Synthesis of 2-Benzylidenecyclopentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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